Cas no 2248338-17-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylthiolane-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylthiolane-2-carboxylate
• CAS No: 2248338-17-0
• MF: C₁₄H₁₃NO₄S
• MW: 291.32232260704
• CID: 6430033
• PubChem ID: 165859247
• Update Time: 2025-06-27

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylthiolane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248338-17-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylthiolane-2-carboxylate
• EN300-6513639

• Inchi： 1S/C14H13NO4S/c1-8-6-7-11(20-8)14(18)19-15-12(16)9-4-2-3-5-10(9)13(15)17/h2-5,8,11H,6-7H2,1H3
• InChI Key： JFLSXZHIZZWTFT-UHFFFAOYSA-N
• SMILES： S1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CCC1C

Computed Properties

• Exact Mass: 291.05652907g/mol
• Monoisotopic Mass: 291.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 89Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylthiolane-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylthiolane-2-carboxylate (CAS No. 2248338-17-0)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylthiolane-2-carboxylate (CAS No. 2248338-17-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. The present article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylthiolane-2-carboxylate is composed of a core isoindole moiety with a dioxo group and a substituted thiolane ring. The isoindole scaffold is a well-known privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The presence of the dioxo group and the methylthiolane ring further enhances the compound's structural diversity and functional versatility.

In terms of synthesis, several methods have been reported for the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylthiolane-2-carboxylate. One common approach involves the reaction of an appropriate isoindole derivative with a thiolane carboxylic acid or its ester. This reaction typically proceeds via a coupling mechanism, often facilitated by coupling reagents such as EDCI (1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride) or HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate). The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product.

Recent studies have focused on the biological activities of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylthiolane-2-carboxylate. One notable area of interest is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of research involves the evaluation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylthiolane-2-carboxylate as an anticancer agent. Preliminary studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK. Further investigations are underway to elucidate the molecular targets and mechanisms responsible for these effects.

Beyond its potential therapeutic applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylthiolane-2-carboxylate has also been studied for its use as a chemical probe in biological research. Its unique structural features make it an attractive candidate for developing probes that can selectively bind to specific protein targets. This can aid in understanding protein function and interactions, which is crucial for drug discovery and development.

The pharmacokinetic properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methylthiolane-2-carboxylate have also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. However, further optimization may be necessary to improve its bioavailability and reduce potential side effects.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l 5-methylthiolane - 2 - carboxylate (CAS No. 2248338 - 17 - 0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development. Ongoing research aims to fully explore its therapeutic potential and optimize its properties for clinical use.